Cas no 38658-15-0 ((S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid)
38658-15-0 structure
Product Name:(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid
CAS No:38658-15-0
MF:C13H17NO4
MW:251.278383970261
CID:1035738
PubChem ID:11086209
Update Time:2025-07-28
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid
- (2S)-2-amino-6-oxo-6-phenylmethoxyhexanoic acid
- DB-224108
- (S)-2-Amino-6-(benzyloxy)-6-oxohexanoicacid
- G66551
- SCHEMBL22390720
- 38658-15-0
- DTXSID70454738
-
- MDL: MFCD22393659
- Inchi: 1S/C13H17NO4/c14-11(13(16)17)7-4-8-12(15)18-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9,14H2,(H,16,17)/t11-/m0/s1
- InChI Key: UQLRAAASUFVOLL-NSHDSACASA-N
- SMILES: O(CC1C=CC=CC=1)C(CCC[C@@H](C(=O)O)N)=O
Computed Properties
- Exact Mass: 251.11575802g/mol
- Monoisotopic Mass: 251.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 89.6Ų
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM183712-5g |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 5g |
$398 | 2021-06-09 | |
| Chemenu | CM183712-5g |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 5g |
$398 | 2023-02-18 | |
| A2B Chem LLC | AF84125-50mg |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 50mg |
$100.00 | 2024-04-20 | |
| A2B Chem LLC | AF84125-100mg |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 100mg |
$168.00 | 2024-04-20 | |
| A2B Chem LLC | AF84125-250mg |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 250mg |
$291.00 | 2024-04-20 | |
| A2B Chem LLC | AF84125-1g |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 1g |
$785.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1674922-5g |
(S)-2-amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 98% | 5g |
¥5092.00 | 2024-05-15 | |
| Ambeed | A438646-100mg |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 100mg |
$230.0 | 2025-03-18 | |
| Ambeed | A438646-50mg |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 50mg |
$136.0 | 2025-03-18 | |
| Ambeed | A438646-250mg |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid |
38658-15-0 | 95% | 250mg |
$411.0 | 2025-03-18 |
(S)-2-Amino-6-(benzyloxy)-6-oxohexanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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